4,6-dimethoxy-2-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4,6-dimethoxy-2-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H22N4O3/c1-22-14-6-4-5-13(11-14)20-7-9-21(10-8-20)17-18-15(23-2)12-16(19-17)24-3/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: ACOXOSYXDDEPBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=NC(=CC(=N3)OC)OC
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

“4,6-dimethoxy-2-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine” is a compound that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. The compound has methoxy groups attached to it, which are oxygen atoms bonded to a methyl group.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as mass spectra, 1H NMR, 13C NMR, and X-Ray diffraction analysis. These techniques can provide detailed information about the molecular structure of the compound, including the positions of the atoms and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the inhibition of acetylcholinesterase, an important enzyme in acetylcholine hydrolysis, by compounds bearing 3(2H)-pyridazinone and 1,2,4-triazole ring structures has been investigated.

Scientific Research Applications

Synthesis of 2-Azetidinones

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Production of Bis (4,6-dimethoxy-1,3,5-triazin-2-yl) Ether

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Activating Carboxylic Acids in Solution and Solid Phase Peptide Synthesis

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Synthesis of 1-Substituted Phenyl or Glycosyl 1,2,3-Triazoles

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Synthesis of 1,3,5-Triazines

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Mechanism of Action

Target of Action

The primary targets of 4,6-dimethoxy-2-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine are acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes play a crucial role in the hydrolysis of acetylcholine, a neurotransmitter that is important for cognitive functions .

Mode of Action

The compound interacts with AChE and BChE, inhibiting their activity . This inhibition results in an increase in acetylcholine levels, which can help alleviate symptoms of diseases characterized by acetylcholine deficiency, such as Alzheimer’s disease .

Biochemical Pathways

The inhibition of AChE and BChE affects the cholinergic transmission pathway . This pathway is involved in many cognitive functions, and its impairment is associated with neurodegenerative diseases . By inhibiting AChE and BChE, the compound can potentially restore the function of this pathway .

Result of Action

The result of the compound’s action is a potential increase in acetylcholine levels, leading to improved cognitive functions . In addition, the compound has shown promising neuroprotective and anti-inflammatory properties . It has been observed to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the reaction with DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride), a related compound, can be performed under atmospheric conditions at room temperature . . This suggests that the compound’s action, efficacy, and stability might be similarly influenced by environmental conditions.

Future Directions

The future directions for research on “4,6-dimethoxy-2-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields such as medicine could be explored.